Cas no 2228776-61-0 (3,3-dimethyl-4-propylheptanoic acid)

• Product Name: 3,3-dimethyl-4-propylheptanoic acid
• CAS No: 2228776-61-0
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 6080333
• PubChem ID: 165612339
• Update Time: 2025-05-21

3,3-dimethyl-4-propylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-4-propylheptanoic acid
• EN300-1733581
• 2228776-61-0

• Inchi： 1S/C12H24O2/c1-5-7-10(8-6-2)12(3,4)9-11(13)14/h10H,5-9H2,1-4H3,(H,13,14)
• InChI Key： LLUFSFWXWTURIC-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C(CCC)CCC)=O

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-dimethyl-4-propylheptanoic acid

Professional Introduction to 3,3-dimethyl-4-propylheptanoic Acid (CAS No. 2228776-61-0)

3,3-dimethyl-4-propylheptanoic acid, a compound with the chemical formula C₁₁H₂₂O₂ and CAS number 2228776-61-0, is a branched-chain carboxylic acid that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex hydrocarbon backbone and functional carboxyl group, exhibits unique physicochemical properties that make it a subject of interest for various applications.

The molecular structure of 3,3-dimethyl-4-propylheptanoic acid consists of a seven-carbon chain with two methyl groups attached to the third carbon and a propyl group attached to the fourth carbon. This specific arrangement imparts distinct reactivity and solubility characteristics, which are crucial for its potential use in synthetic chemistry and biochemical studies. The presence of the carboxyl group (-COOH) at one end of the molecule allows for various functionalization reactions, making it a versatile intermediate in organic synthesis.

In recent years, the study of branched-chain carboxylic acids has seen considerable growth due to their applications in the development of bioactive molecules. Specifically, 3,3-dimethyl-4-propylheptanoic acid has been explored for its potential role in the synthesis of pharmacologically active compounds. Researchers have been particularly interested in its ability to serve as a precursor for more complex molecules, including those with anti-inflammatory and antimicrobial properties.

One of the most compelling aspects of 3,3-dimethyl-4-propylheptanoic acid is its utility in drug discovery and development. The compound's unique structural features allow it to interact with biological targets in novel ways, which could lead to the identification of new therapeutic agents. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. This has prompted researchers to investigate its potential as a lead compound in medicinal chemistry.

The synthesis of 3,3-dimethyl-4-propylheptanoic acid presents an interesting challenge due to its complex branched structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advancements in catalytic methods have made it possible to produce this compound more efficiently. For example, recent research has demonstrated the use of transition metal catalysts to facilitate the formation of carbon-carbon bonds, thereby streamlining the synthetic pathway.

The physicochemical properties of 3,3-dimethyl-4-propylheptanoic acid, such as its boiling point and solubility profile, also play a critical role in determining its applicability in various fields. Its relatively high boiling point suggests that it may be useful in applications requiring stable organic compounds under elevated temperatures. Additionally, its solubility characteristics can influence its formulation as an active ingredient in pharmaceutical products or as an intermediate in industrial processes.

In conclusion, 3,3-dimethyl-4-propylheptanoic acid (CAS No. 2228776-61-0) is a promising compound with diverse potential applications in chemical synthesis and pharmaceutical research. Its unique molecular structure and functional group make it a valuable intermediate for developing new bioactive molecules. As research continues to uncover more about its properties and reactivity, this compound is likely to find even broader use in both academic and industrial settings.